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Compound of Interest

Compound Name:
Ethyl 2-

oxocyclopentanecarboxylate

Cat. No.: B1210532 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate, essential guidance for the safe handling and

disposal of Ethyl 2-oxocyclopentanecarboxylate, a common intermediate in organic

synthesis.

Chemical Profile and Hazards:

Ethyl 2-oxocyclopentanecarboxylate is a combustible liquid that may cause irritation to the

skin and eyes.[1][2][3][4] While it is not classified as a hazardous substance according to

OSHA 29 CFR 1910.1200, proper handling is crucial to minimize exposure and ensure a safe

laboratory environment.[5]
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Property Value Source

CAS Number 611-10-9

Molecular Formula C8H12O3 [1][6]

Molecular Weight 156.18 g/mol [1]

Appearance
Clear colorless to light yellow

liquid
[1][2]

Flash Point 77 °C / 170.6 °F (closed cup) [7]

Specific Gravity 1.054 g/mL at 25 °C

Solubility Sparingly soluble in water [4][5]

Storage Class 10 - Combustible liquids

Personal Protective Equipment (PPE)
To ensure personal safety, the following PPE is mandatory when handling Ethyl 2-
oxocyclopentanecarboxylate:
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PPE Category Specific Requirements Rationale

Hand Protection

Protective gloves (e.g., light-

weight rubber gloves). For

prolonged or repeated contact,

gloves with a protection class

of 5 or higher (breakthrough

time > 240 minutes) are

recommended.[5]

To prevent skin contact and

potential irritation.[3][4]

Eye Protection

Safety glasses with side

shields or chemical goggles.[5]

[6] A face shield may be

necessary depending on the

situation.[6] Contact lenses

should be avoided as they can

absorb and concentrate

irritants.[5]

To protect eyes from splashes

and potential irritation.[3][4]

Skin and Body Protection

Protective clothing, such as

overalls or a lab coat.[5][6]

Protective boots may be

required depending on the

scale of work.[6]

To prevent skin exposure.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation.[7] If vapors or

aerosols are generated, a

vapor respirator is necessary.

[6]

To avoid inhalation of vapors,

especially at elevated

temperatures.[5]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Ethyl 2-oxocyclopentanecarboxylate is essential for

safety and experimental success.

Receiving and Storage
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Inspection: Upon receipt, inspect the container for any damage or leaks.

Labeling: Ensure the container is clearly labeled with the chemical name and any hazard

warnings.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such

as strong oxidizing agents, strong acids, and strong bases.[5][7][6] Keep containers tightly

sealed and protected from physical damage.[5][6] Avoid ignition sources like open flames

and hot surfaces.[5][7][6]

Handling and Use
Ventilation: Always handle Ethyl 2-oxocyclopentanecarboxylate in a well-ventilated area,

preferably within a chemical fume hood.[5][6]

Personal Hygiene: Avoid eating, drinking, or smoking in the handling area.[5] Wash hands

thoroughly with soap and water after handling.[5]

Transfer: When transferring the liquid, use appropriate tools and techniques to minimize

splashing and aerosol generation.

Heating: Be aware that the inhalation hazard increases at higher temperatures.[5] If heating

is required, ensure adequate ventilation and take precautions against vapor inhalation.

Disposal Plan
All waste containing Ethyl 2-oxocyclopentanecarboxylate must be handled in accordance

with local, state, and federal regulations.[5][6]

Waste Collection: Collect waste in a suitable, labeled, and sealed container.

Disposal Method: Depending on local regulations, disposal options may include recycling,

reclamation, or incineration in a chemical incinerator equipped with an afterburner and

scrubber.[6] Do not dispose of this chemical down the drain.[6]

Emergency Procedures: Spill and Exposure
Spill Response Workflow
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In the event of a spill, follow the established protocol to ensure a safe and effective cleanup.

Immediate Actions

Spill Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Colleagues & Supervisor

Increase Ventilation

Remove Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material
(Sand, Vermiculite)

Absorb Remaining Material

Collect into Labeled Container

Decontaminate Spill Area

Dispose of Waste Properly

Report the Incident

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill of Ethyl 2-oxocyclopentanecarboxylate.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[7] Seek medical attention if irritation persists.[5]

Skin Contact: Remove contaminated clothing and wash off immediately with soap and plenty

of water.[7] Seek medical attention if irritation occurs.[6]

Inhalation: Move the person to fresh air.[7][6] If breathing is difficult, give oxygen. Seek

medical attention if you feel unwell.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water.[8] Seek medical attention.[7]

Standard Operating Procedure (SOP) for Use
The following diagram outlines the standard procedure for the safe use of Ethyl 2-
oxocyclopentanecarboxylate in a laboratory setting.
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Preparation

Handling & Use
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Review Safety Data Sheet
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Check Equipment for Leaks/Damage

Don PPE

Measure Required Amount

Perform Experimental Procedure

Monitor Reaction

Quench/Work-up Reaction

Collect Waste in Labeled Container

Clean Glassware and Work Area

Remove and Store/Dispose of PPE

Wash Hands Thoroughly
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Caption: Standard operating procedure for handling Ethyl 2-oxocyclopentanecarboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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